1-benzyl-N'-(4-nitrobenzylidene)-1,2,3,6-tetrahydro-4-pyridinecarbohydrazide

• IUPAC Name: 1-benzyl-N-[(E)-(4-nitrophenyl)methylideneamino]-3,6-dihydro-2H-pyridine-4-carboxamide
• InChI: InChI=1S/C20H20N4O3/c25-20(22-21-14-16-6-8-19(9-7-16)24(26)27)18-10-12-23(13-11-18)15-17-4-2-1-3-5-17/h1-10,14H,11-13,15H2,(H,22,25)/b21-14+
• InChI Key: XNLZDRUOADJUAL-KGENOOAVSA-N
• Canonical SMILES: C1CN(CC=C1C(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CC=C1C(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=CC=C3
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

1-benzyl-N'-(4-nitrobenzylidene)-1,2,3,6-tetrahydro-4-pyridinecarbohydrazide (BNTP) is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. BNTP is a heterocyclic compound that belongs to the class of hydrazones and has a molecular formula of C22H22N4O3.

Scientific Research Applications

Synthesis and Characterization

The chemical compound 1-benzyl-N'-(4-nitrobenzylidene)-1,2,3,6-tetrahydro-4-pyridinecarbohydrazide, along with its derivatives, is primarily researched for its synthesis and structural characterization. Studies have provided detailed insights into the synthesis processes, characterization techniques, and crystal structures of related compounds. For instance, N′2,N′6-bis(benzylidene) pyridine-2,6-dicarbohydrazide derivatives were synthesized and characterized through techniques such as 1H NMR, Mass Spectroscopy, and Infrared Spectroscopy, with their crystal structures analyzed via X-ray single-crystal diffraction analysis (Ruixia Li et al., 2013).

Chemical Reactivity and Applications

Research has explored the reactivity of related compounds and their potential applications. For example, the synthesis and characterization of novel conformers of (E)-2-(3-nitro-H-imidazo[1,2-a]pyridin-2-ylthio)-N'-benzylideneacetohydrazide derivatives revealed the presence of two conformers, which could have implications for the design of compounds with specific chemical properties (Ablo Evrard et al., 2022).

Advanced Material Development

Compounds similar to this compound have been researched for their utility in developing advanced materials. For instance, studies on the conversion of nitro groups to amino groups in related compounds have led to the development of new poly(amide-ester)s with high thermal stability and enhanced solubility in polar aprotic solvents, indicating potential applications in material science (S. Mehdipour‐Ataei et al., 2009).

Sensor Development and Chemical Analysis

Research on acylhydrazone derivatives, including compounds structurally similar to this compound, has shown that these compounds can act as sensors for specific ions such as fluoride. The specific binding affinity of these receptors to fluoride ions has been studied through fluorescence spectroscopic techniques and theoretical calculations, suggesting applications in environmental monitoring and chemical analysis (Jemini Jose et al., 2018).